Cas no 914637-66-4 (5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid)

5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid structure
914637-66-4 structure
Product Name:5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
CAS No:914637-66-4
MF:C9H12N2O2
MW:180.203782081604
CID:4719613
Update Time:2023-11-20

5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 6,7,8,9-Tetrahydro-5H-imidazo[1,2-a]azepine-3-carboxylic acid
    • 5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
    • SBB053512
    • FCH1181488
    • 6,7,8,9-Tetrahydro-5H-imidazo-[1,2-a]azepine-3-carboxylic acid
    • 5H,6H,7H,8H,9H-imidazo[1,2-a]azaperhydroepine-3-carboxylic acid
    • Inchi: 1S/C9H12N2O2/c12-9(13)7-6-10-8-4-2-1-3-5-11(7)8/h6H,1-5H2,(H,12,13)
    • InChI Key: KENUGPLNQCEXAG-UHFFFAOYSA-N
    • SMILES: OC(C1=CN=C2CCCCCN21)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 208
  • Topological Polar Surface Area: 55.1

5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5857-100MG
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
914637-66-4 95%
100MG
¥ 1,122.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5857-250MG
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
914637-66-4 95%
250MG
¥ 1,795.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5857-500MG
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
914637-66-4 95%
500MG
¥ 2,989.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5857-1G
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
914637-66-4 95%
1g
¥ 4,481.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5857-5G
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
914637-66-4 95%
5g
¥ 13,444.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5857-10G
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
914637-66-4 95%
10g
¥ 22,407.00 2023-04-13
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5857-100mg
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
914637-66-4 95%
100mg
¥1224.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5857-250mg
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
914637-66-4 95%
250mg
¥1958.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5857-500mg
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
914637-66-4 95%
500mg
¥3262.0 2024-04-16
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTQ5857-1g
5H,6H,7H,8H,9H-imidazo[1,2-a]azepine-3-carboxylic acid
914637-66-4 95%
1g
¥4889.0 2024-04-16
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